Cas no 2649023-87-8 (4-chloro-5-(isocyanatomethyl)-7H-pyrrolo2,3-dpyrimidine)

• Product Name: 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo2,3-dpyrimidine
• CAS No: 2649023-87-8
• MF: C₈H₅ClN₄O
• MW: 208.604499578476
• CID: 6291416
• PubChem ID: 165883717
• Update Time: 2025-11-02

4-chloro-5-(isocyanatomethyl)-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo2,3-dpyrimidine
• 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine
• 2649023-87-8
• EN300-1992799

• Inchi： 1S/C8H5ClN4O/c9-7-6-5(1-10-4-14)2-11-8(6)13-3-12-7/h2-3H,1H2,(H,11,12,13)
• InChI Key： GFSRAINXCRYWEL-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2CN=C=O

Computed Properties

• Exact Mass: 208.0151885g/mol
• Monoisotopic Mass: 208.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71Ų

Additional information on 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo2,3-dpyrimidine

Comprehensive Overview of 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2649023-87-8)

4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2649023-87-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both chloro and isocyanatomethyl functional groups in its structure makes it a valuable intermediate for the synthesis of more complex molecules.

The molecular formula of 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine is C₈H₅ClN₄O, with a molecular weight of 208.60 g/mol. Its unique structure combines the pyrrolopyrimidine core with reactive substituents, enabling it to participate in various chemical transformations. Researchers are particularly interested in its potential applications in drug discovery and crop protection, given the growing demand for novel bioactive compounds in these fields.

One of the key features of 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine is its versatility as a building block. The isocyanatomethyl group allows for facile incorporation into larger molecular frameworks through reactions with amines, alcohols, and other nucleophiles. Meanwhile, the chloro substituent at the 4-position offers additional sites for further functionalization, making this compound a valuable tool for medicinal chemists.

Recent trends in pharmaceutical research have highlighted the importance of pyrrolopyrimidine derivatives as kinase inhibitors and anticancer agents. The structural similarity of 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine to known bioactive compounds has sparked interest in its potential therapeutic applications. Many researchers are exploring its use in developing targeted therapies for various diseases, aligning with the current focus on personalized medicine.

In the agrochemical sector, the demand for novel crop protection agents has increased due to the need for more sustainable and environmentally friendly solutions. The pyrrolopyrimidine scaffold, present in 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine, has shown promise in the development of new pesticides and herbicides. This aligns well with current agricultural challenges, including pesticide resistance and the need for reduced environmental impact.

The synthesis of 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine typically involves multi-step procedures starting from commercially available pyrrolopyrimidine precursors. Recent advancements in synthetic methodologies have improved the efficiency of producing this compound, making it more accessible for research purposes. These developments are particularly relevant given the increasing interest in green chemistry and sustainable synthetic approaches.

From a commercial perspective, 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine is primarily used by pharmaceutical and agrochemical companies engaged in research and development. The compound is typically supplied in small to medium quantities by specialized chemical manufacturers catering to the fine chemicals market. Its pricing and availability can vary depending on purity requirements and order volumes.

Quality control for 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine involves rigorous analytical techniques including HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research applications. Proper storage conditions are essential to maintain the stability of this compound, which should be kept in a cool, dry environment protected from moisture.

Future research directions for 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine may include exploration of its biological activities, development of novel derivatives, and optimization of synthetic routes. The compound's potential in addressing current challenges in drug discovery and agricultural chemistry makes it a subject of ongoing scientific interest. As research continues, we may see new applications emerge for this versatile pyrrolopyrimidine derivative.

For researchers working with 4-chloro-5-(isocyanatomethyl)-7H-pyrrolo[2,3-d]pyrimidine, it's important to consult the latest scientific literature and patent databases to stay updated on its applications and derivatives. The compound's unique combination of reactive functional groups on the pyrrolopyrimidine scaffold continues to make it a valuable tool in modern chemical research and development.